Cas no 2248345-24-4 (Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride)

Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone hydrochloride is a spirocyclic compound featuring a cyclopropyl carbonyl group and a diazaspiro core. Its unique structure, combining a rigid spiro framework with heteroatom-rich motifs, makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is of interest in drug discovery due to its potential as a scaffold for targeting GPCRs or kinases. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in pharmaceutical research.
Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride structure
2248345-24-4 structure
Product Name:Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride
CAS No:2248345-24-4
MF:C13H23ClN2O2
MW:274.786922693253
CID:5891811
PubChem ID:137935460
Update Time:2025-10-31

Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride
    • EN300-6492739
    • 7-cyclopropanecarbonyl-3-oxa-7,10-diazaspiro[5.6]dodecane hydrochloride
    • 2248345-24-4
    • Inchi: 1S/C13H22N2O2.ClH/c16-12(11-1-2-11)15-8-7-14-6-3-13(15)4-9-17-10-5-13;/h11,14H,1-10H2;1H
    • InChI Key: UFWCWXMXLWVGMM-UHFFFAOYSA-N
    • SMILES: Cl.O1CCC2(CC1)CCNCCN2C(C1CC1)=O

Computed Properties

  • Exact Mass: 274.1448057g/mol
  • Monoisotopic Mass: 274.1448057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride Pricemore >>

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Additional information on Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride

Comprehensive Overview of Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride (CAS No. 2248345-24-4)

In the rapidly evolving field of pharmaceutical and chemical research, Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride (CAS No. 2248345-24-4) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and heterocyclic structure, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its cyclopropyl and diazaspiro moieties, which are known to enhance metabolic stability and bioavailability in therapeutic agents.

The compound's 3-oxa-7,10-diazaspiro[5.6]dodecane backbone is a key feature that contributes to its versatility in medicinal chemistry. This scaffold is often leveraged to design small-molecule inhibitors targeting various enzymes and receptors. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory disorders, topics that are currently trending in scientific literature and public health discussions. The inclusion of a hydrochloride salt further improves its solubility, making it a viable candidate for formulation development.

One of the most frequently searched questions in the context of CAS No. 2248345-24-4 revolves around its synthetic routes and structure-activity relationships (SAR). The compound's synthesis typically involves multi-step organic transformations, including cyclization and amide coupling reactions, which are of great interest to synthetic chemists. Additionally, its pharmacokinetic properties are a hot topic, as researchers aim to optimize its drug-likeness for clinical applications.

From an industrial perspective, Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride is gaining traction due to its potential as a building block for more complex molecules. Its scaffold diversity allows for the creation of libraries of compounds, which are invaluable in high-throughput screening campaigns. This aligns with the growing demand for fragment-based drug design, a strategy that has been widely adopted in modern drug discovery pipelines.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its handling and disposal must adhere to standard laboratory safety protocols. The compound's stability under various conditions is another area of investigation, particularly for researchers focusing on long-term storage and scale-up processes.

In conclusion, Cyclopropyl(3-oxa-7,10-diazaspiro[5.6]dodecan-7-yl)methanone;hydrochloride (CAS No. 2248345-24-4) represents a promising avenue for scientific exploration. Its unique chemical architecture and potential therapeutic applications make it a subject of ongoing research, with implications for precision medicine and personalized therapeutics. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing biomedical innovation.

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